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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517

Application Notes and Protocols for Usp28-IN-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Usp28-IN-4 is a potent and selective small molecule inhibitor of Ubiquitin-Specific Protease 28
(USP28), a deubiquitinating enzyme (DUB) that has emerged as a critical regulator of
oncogenic signaling pathways. USP28 plays a pivotal role in stabilizing a variety of
oncoproteins, most notably the transcription factor c-Myc, by removing ubiquitin chains and
thereby preventing their proteasomal degradation. Elevated levels of USP28 have been
observed in several cancers, correlating with poor prognosis. Usp28-IN-4 offers a valuable tool
for investigating the therapeutic potential of USP28 inhibition in cancer biology and drug
development. These application notes provide detailed protocols for utilizing Usp28-IN-4 in
cell-based assays to probe its effects on cell viability and protein stability.

Physicochemical Properties and Storage
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Property Value

Molecular Formula C22H18CI2N203S

Molecular Weight 461.36 g/mol

ICso 0.04 puM for USP28J[1]

Solubility Sparingly soluble in DMSO (1-10 mg/mL)[2]

Store stock solutions at -80°C for up to 6
Storage months or at -20°C for up to 1 month. Protect
from light.[1]

Stock Solution Preparation

To prepare a 10 mM stock solution of Usp28-IN-4 in DMSO:

Weigh out 1 mg of Usp28-IN-4.

Add 216.8 uL of high-quality, anhydrous DMSO.

Vortex or sonicate until the compound is fully dissolved. Gentle warming may be required.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store as
recommended.

Note: DMSO is hygroscopic; use a fresh, unopened bottle for optimal solubility. When diluting
the DMSO stock into aqueous solutions like cell culture media, it is recommended to make
intermediate dilutions in DMSO to prevent precipitation.[3] The final concentration of DMSO in
cell culture should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Biological Activity and Mechanism of Action

Usp28-IN-4 selectively inhibits the deubiquitinating activity of USP28. This inhibition leads to
the increased ubiquitination and subsequent proteasomal degradation of USP28 substrates. A
primary and well-characterized substrate of USP28 is the oncoprotein c-Myc.[4] By preventing
the deubiquitination of c-Myc, Usp28-IN-4 effectively reduces c-Myc protein levels in cancer
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cells, thereby inhibiting cell proliferation and survival. The activity of Usp28-IN-4 is highly
selective for USP28 over other deubiquitinases such as USP2, USP7, USP8, and USP9x.[1]

Signaling Pathway

The following diagram illustrates the role of USP28 in the c-Myc signaling pathway and the
mechanism of action for Usp28-IN-4.
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(1. Seed cells in a 96-well plate)

(2. Allow cells to adhere overnighD

G. Treat cells with varying concentrations of Usp28—IN-D

G. Incubate for the desired duration (e.g., 24-72 hoursD
G. Add MTT solution to each WeID

G. Incubate for 1-4 hours to allow formazan formatior)

!

(7. Add solubilization solution to dissolve formazan crystals)

G. Read absorbance at 570 nm)
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1. Treat cells with Usp28-IN-4
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2. Lyse cells and quantify protein
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G. Transfer proteins to a PVDF membrane)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12399517?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/usp28-in-4.html
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.sigmaaldrich.com/NP/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://pubmed.ncbi.nlm.nih.gov/17558397/
https://pubmed.ncbi.nlm.nih.gov/17558397/
https://www.benchchem.com/product/b12399517#usp28-in-4-working-concentration-for-cell-treatment
https://www.benchchem.com/product/b12399517#usp28-in-4-working-concentration-for-cell-treatment
https://www.benchchem.com/product/b12399517#usp28-in-4-working-concentration-for-cell-treatment
https://www.benchchem.com/product/b12399517#usp28-in-4-working-concentration-for-cell-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12399517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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